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Compound of Interest

Compound Name: 11-Oxomogroside II A2

Cat. No.: B15590886 Get Quote

An In-depth Technical Guide to 11-
Oxomogroside II A2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and isolation of 11-Oxomogroside II A2, a cucurbitane-type triterpenoid glycoside isolated

from the fruit of Siraitia grosvenorii (Luo Han Guo or monk fruit). This document is intended to

serve as a valuable resource for professionals engaged in natural product chemistry,

pharmacology, and drug discovery.

Chemical Structure and Properties
11-Oxomogroside II A2 is a member of the mogroside family, which are the principal

sweetening components of monk fruit. Its chemical structure is characterized by a tetracyclic

triterpenoid aglycone, known as mogrol, attached to sugar moieties. Specifically, 11-
Oxomogroside II A2 possesses an oxo group at the C-11 position of the mogrol core and has

two sugar units attached.[1][2]

The chemical identity of 11-Oxomogroside II A2 is defined by the following identifiers:
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Property Value Reference(s)

Molecular Formula C42H70O14 [2][3]

Molecular Weight 799.00 g/mol [3]

CAS Number 2170761-37-0 [4]

Synonyms
11-Dehydroxy-mogroside IIA2

O-rhamnoside
[1][3]

The precise arrangement of atoms and glycosidic linkages has been elucidated through

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and High-Resolution

Mass Spectrometry (HRESIMS).[2]

Structural Diagram
The two-dimensional chemical structure of 11-Oxomogroside II A2 is depicted below. This

structure is generated based on its SMILES (Simplified Molecular-Input Line-Entry System)

representation.

Click to download full resolution via product page

Figure 1: Chemical structure of 11-Oxomogroside II A2.

Experimental Protocols
The isolation and purification of 11-Oxomogroside II A2 from Siraitia grosvenorii follows a

general workflow common for the separation of mogrosides. While specific quantitative data for

11-Oxomogroside II A2 is not extensively reported due to its lower abundance compared to

major mogrosides like Mogroside V, the following protocol outlines the key steps involved.[5][6]

General Isolation and Purification Workflow
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Figure 2: General workflow for the isolation of 11-Oxomogroside II A2.
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Detailed Methodologies
Extraction: The dried and powdered fruit of Siraitia grosvenorii is subjected to extraction,

typically with hot water or an aqueous ethanol solution. This process is often repeated to

maximize the yield of glycosides.[6]

Filtration and Concentration: The resulting extract is filtered to remove solid plant material.

The filtrate is then concentrated under reduced pressure to yield a crude extract rich in

mogrosides.[5]

Macroporous Resin Column Chromatography: The crude extract is loaded onto a

macroporous adsorption resin column. A stepwise gradient of ethanol in water is commonly

employed for elution, which separates the mogrosides based on their polarity.[5]

Fraction Collection and Analysis: Fractions are collected and analyzed by Thin-Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify

those containing the target compound.

Preparative HPLC: Fractions enriched with 11-Oxomogroside II A2 are further purified

using preparative HPLC. A C18 column with a mobile phase consisting of a gradient of

acetonitrile in water is a common choice for this final purification step, yielding the purified

compound.[5]

Data Presentation
While comprehensive quantitative data for 11-Oxomogroside II A2 is limited in publicly

available literature, the following table summarizes its key physicochemical properties. For

context, quantitative data for the more abundant mogrosides are also presented where

available.
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Parameter
11-Oxomogroside II
A2

Mogroside V (for
comparison)

11-Oxomogroside
V (for comparison)

Molecular Formula C42H70O14 C60H102O29 C60H100O29

Molecular Weight (

g/mol )
799.00 1287.43 1285.41

Concentration in Monk

Fruit
Not widely reported

0.8% - 1.3% (of dried

fruit)[7]

7.34 ± 0.16 g/100g (of

total mogrosides)[6]

Relative Sweetness

(vs. Sucrose)

Not specifically

reported
~250-425x[7]

Not specifically

reported

Conclusion
11-Oxomogroside II A2 is a noteworthy, albeit less abundant, cucurbitane glycoside from

Siraitia grosvenorii. Its structural elucidation has been achieved through advanced

spectroscopic methods, and its isolation follows established protocols for mogroside

purification. Further research is warranted to fully characterize its biological activities and

potential applications in the pharmaceutical and food industries. This guide provides a

foundational understanding of this compound for researchers and developers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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